Cas no 928708-21-8 (AKOS BB-3006)
AKOS BB-3006 structure
Product Name:AKOS BB-3006
CAS No:928708-21-8
MF:C15H15NO2
MW:241.285104036331
CID:892329
PubChem ID:17608660
Update Time:2025-04-19
AKOS BB-3006 Chemical and Physical Properties
Names and Identifiers
-
- AKOS BB-3006
- 928708-21-8
- AKOS000295616
-
- Inchi: 1S/C15H15NO2/c1-10-8-14(9-17)11(2)16(10)15-6-4-13(5-7-15)12(3)18/h4-9H,1-3H3
- InChI Key: NTKLLGKXGUVHKG-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C)N(C2C=CC(C(C)=O)=CC=2)C=1C
Computed Properties
- Exact Mass: 241.11000
- Monoisotopic Mass: 241.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 39.1Ų
Experimental Properties
- PSA: 39.07000
- LogP: 3.10920
AKOS BB-3006 Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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